Cas no 42354-30-3 (Benzene, 1-isocyanato-2,4-bis(trifluoromethyl)-)

• Product Name: Benzene, 1-isocyanato-2,4-bis(trifluoromethyl)-
• CAS No: 42354-30-3
• MF: C₉H₃F₆NO
• MW: 255.116643190384
• CID: 3982441
• PubChem ID: 20243232
• Update Time: 2025-04-22

Benzene, 1-isocyanato-2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-2,4-bis(trifluoromethyl)-
• 42354-30-3
• SCHEMBL10905501
• 1-isocyanato-2,4-bis-trifluoromethyl-benzene
• OVTVKBUIKVWCBR-UHFFFAOYSA-N
• 2,4-Bis(trifluoromethyl)phenylisocyanate

• Inchi： 1S/C9H3F6NO/c10-8(11,12)5-1-2-7(16-4-17)6(3-5)9(13,14)15/h1-3H
• InChI Key： OVTVKBUIKVWCBR-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 255.01188269Da
• Monoisotopic Mass: 255.01188269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4Ų